Cas no 365543-22-2 (ethyl 2-acetoxy-6-[(E)-2-(3,4-diacetoxyphenyl)vinyl]benzoate)

• Product Name: ethyl 2-acetoxy-6-[(E)-2-(3,4-diacetoxyphenyl)vinyl]benzoate
• CAS No: 365543-22-2
• MF: C₂₃H₂₂O₈
• MW: 426.415987491608
• CID: 1475053
• PubChem ID: 46735334
• Update Time: 2025-04-20

ethyl 2-acetoxy-6-[(E)-2-(3,4-diacetoxyphenyl)vinyl]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-acetoxy-6-[(E)-2-(3,4-diacetoxyphenyl)vinyl]benzoate
• Benzoic a<wbr>
• LogP
• Benzoic a<wbr>; Ethyl 2-acetoxy-6-[(E)-2-(3,4-diacetoxyphenyl)vinyl]benzoate; LogP
• ethyl 2-acetyloxy-6-[(E)-2-(3,4-diacetyloxyphenyl)ethenyl]benzoate
• 365543-22-2
• AKOS017343354
• 2-Acetoxy-6-[2-(3,4-diacetoxy-phenyl)-vinyl]-benzoic acid ethyl ester
• ETHYL 2-(ACETYLOXY)-6-[(E)-2-[3,4-BIS(ACETYLOXY)PHENYL]ETHENYL]BENZOATE
• MFCD12546733

• Inchi： 1S/C23H22O8/c1-5-28-23(27)22-18(7-6-8-20(22)30-15(3)25)11-9-17-10-12-19(29-14(2)24)21(13-17)31-16(4)26/h6-13H,5H2,1-4H3/b11-9+
• InChI Key： GFSCOGVFTGCLDX-PKNBQFBNSA-N
• SMILES： O(C(C)=O)C1=CC=CC(/C=C/C2C=CC(=C(C=2)OC(C)=O)OC(C)=O)=C1C(=O)OCC

Computed Properties

• Exact Mass: 426.13146
• Monoisotopic Mass: 426.13146766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• PSA: 105.2